Cas no 4151-23-9 (Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI))

• Product Name: Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI)
• CAS No: 4151-23-9
• MF: C₂₀H₂₈O₆P₂
• MW: 426.380248069763
• CID: 333321
• PubChem ID: 417058
• Update Time: 2025-04-19

Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,phenyl-, 1,4-butanediyl diethyl ester (9CI)
• [ethoxy-[4-[ethoxy(phenyl)phosphoryl]oxybutoxy]phosphoryl]benzene
• AC1L9CT1
• NSC86054
• NSC-86054
• DTXSID10329052
• 4151-23-9

• Inchi： 1S/C20H28O6P2/c1-3-23-27(21,19-13-7-5-8-14-19)25-17-11-12-18-26-28(22,24-4-2)20-15-9-6-10-16-20/h5-10,13-16H,3-4,11-12,17-18H2,1-2H3
• InChI Key： LCHIXNCQYDQKTP-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(=O)(OCC)OCCCCOP(C1C=CC=CC=1)(=O)OCC

Computed Properties

• Exact Mass: 426.13624
• Monoisotopic Mass: 426.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 526.7°C at 760 mmHg
• Flash Point: 285.3°C
• Refractive Index: 1.523
• PSA: 71.06
• LogP: 4.91000